3,4-Difluoro-5-methylbenzoic acid
Overview
Description
3,4-Difluoro-5-methylbenzoic acid is a chemical compound with the molecular formula C8H6F2O2 . It is used in laboratory chemicals, the manufacture of substances, and scientific research and development .
Molecular Structure Analysis
The molecular structure of 3,4-Difluoro-5-methylbenzoic acid consists of a benzene ring with two fluorine atoms, one methyl group, and one carboxylic acid group . The InChI code for this compound is 1S/C8H6F2O2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H,11,12) .Physical And Chemical Properties Analysis
3,4-Difluoro-5-methylbenzoic acid is a solid substance at room temperature . It has a molecular weight of 172.13 . The compound has a density of 1.359 g/cm3 . It has a boiling point of 270.8°C .Scientific Research Applications
“3,4-Difluoro-5-methylbenzoic acid” is primarily used as a laboratory chemical and in the manufacture of substances . It’s also used in scientific research and development . Here are some potential applications:
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Organic Synthesis : This compound can serve as an important raw material and intermediate in organic synthesis . Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles and concepts that govern the design (or synthesis) of organic molecules.
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Pharmaceuticals : It can be used in the development of pharmaceuticals . The pharmaceutical industry discovers, develops, produces, and markets drugs or pharmaceutical drugs for use as medications to be administered (or self-administered) to patients, with the aim to cure them, vaccinate them, or alleviate the symptoms.
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Agrochemicals : This compound can be used in the production of agrochemicals . Agrochemicals include fertilizers, liming and acidifying agents, soil conditioners, pesticides, and chemicals used in animal husbandry, such as antibiotics and hormones.
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Dyestuff : It can be used in the production of dyestuffs . Dyestuffs are substances used to impart color to textiles, paper, leather, and other materials such that the coloring is not readily altered by washing, heat, light, or other factors to which the material is likely to be exposed.
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Electronic Industry : This compound can be used in the electronic industry . The electronics industry involves the design and production of electronic devices and systems, including integrated circuits, transistors, and printed circuit boards.
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Polymer Material : It can be used in the production of polymer materials . Polymers are large molecules composed of repeated subunits. They can be both natural and synthetic, and they have a wide range of applications, including plastics, elastomers, coatings, adhesives, and more.
“3,4-Difluoro-5-methylbenzoic acid” is primarily used as a laboratory chemical and in the manufacture of substances . It’s also used in scientific research and development . Here are some potential applications:
-
Organic Synthesis : This compound can serve as an important raw material and intermediate in organic synthesis . Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles and concepts that govern the design (or synthesis) of organic molecules.
-
Pharmaceuticals : It can be used in the development of pharmaceuticals . The pharmaceutical industry discovers, develops, produces, and markets drugs or pharmaceutical drugs for use as medications to be administered (or self-administered) to patients, with the aim to cure them, vaccinate them, or alleviate the symptoms.
-
Agrochemicals : This compound can be used in the production of agrochemicals . Agrochemicals include fertilizers, liming and acidifying agents, soil conditioners, pesticides, and chemicals used in animal husbandry, such as antibiotics and hormones.
-
Dyestuff : It can be used in the production of dyestuffs . Dyestuffs are substances used to impart color to textiles, paper, leather, and other materials such that the coloring is not readily altered by washing, heat, light, or other factors to which the material is likely to be exposed.
-
Electronic Industry : This compound can be used in the electronic industry . The electronics industry involves the design and production of electronic devices and systems, including integrated circuits, transistors, and printed circuit boards.
-
Polymer Material : It can be used in the production of polymer materials . Polymers are large molecules composed of repeated subunits. They can be both natural and synthetic, and they have a wide range of applications, including plastics, elastomers, coatings, adhesives, and more.
Safety And Hazards
3,4-Difluoro-5-methylbenzoic acid is classified as a skin irritant, eye irritant, and may cause respiratory irritation . Safety measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
3,4-difluoro-5-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNAYJQUWVKDTJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Difluoro-5-methylbenzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.